Cas no 1007928-70-2 (12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one)

• Product Name: 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one
• CAS No: 1007928-70-2
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 6005621
• PubChem ID: 18559676
• Update Time: 2025-07-17

12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one Chemical and Physical Properties

Names and Identifiers

• 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one
• 2,6-Methano-4H-1,3-benzoxazocin-4-one, 2,3,5,6-tetrahydro-2-methyl-5-(phenylsulfonyl)-
• 1007928-70-2
• 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• HMS1631A17
• AKOS001857200
• F1608-0060
• 2-METHYL-5-(PHENYLSULFONYL)-2,3,5,6-TETRAHYDRO-4H-2,6-METHANO-1,3-BENZOXAZOCIN-4-ONE

• Inchi： 1S/C18H17NO4S/c1-18-11-14(13-9-5-6-10-15(13)23-18)16(17(20)19-18)24(21,22)12-7-3-2-4-8-12/h2-10,14,16H,11H2,1H3,(H,19,20)
• InChI Key： KJPVLUCHQLSDAT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2CC1(C)NC(=O)C2S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 343.08782920g/mol
• Monoisotopic Mass: 343.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 610.5±55.0 °C(Predicted)
• pka: 11.83±0.60(Predicted)

Additional information on 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one

Recent Advances in the Study of 12-(Benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one (CAS: 1007928-70-2)

The compound 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one (CAS: 1007928-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The tricyclic core structure of the molecule, combined with the benzenesulfonyl moiety, appears to confer high selectivity and binding affinity towards target proteins. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions underlying this selectivity, paving the way for further optimization of the compound's pharmacological properties.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of disease. Notably, its ability to modulate key signaling pathways has been validated through a series of biochemical assays and cell-based experiments. These findings suggest that 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one could serve as a valuable scaffold for the development of novel therapeutics targeting a range of conditions, including cancer and autoimmune disorders.

Further research is needed to fully characterize the compound's pharmacokinetic and toxicological profiles, as well as to explore its potential for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved efficacy and safety profiles. The ongoing studies underscore the importance of this compound as a promising candidate in the field of drug discovery.

In conclusion, the latest research on 12-(benzenesulfonyl)-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one (CAS: 1007928-70-2) highlights its potential as a versatile and effective therapeutic agent. Continued investigation into its mechanisms of action and optimization of its chemical structure will be critical for realizing its full therapeutic potential. This compound represents an exciting area of research with significant implications for the future of medicine.